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Compound of Interest

Compound Name: Dextrorphan-d3

CAS No.: 1217978-17-0

Cat. No.: B059725 Get Quote

Executive Summary & Core Directive
Dextrorphan-d3 (Deuterated Dextrorphan) is a stable isotope-labeled internal standard used

primarily in LC-MS/MS quantification of Dextromethorphan metabolites. While its parent

compound (Dextromethorphan) is an OTC antitussive and its enantiomer (Levorphanol) is a

Schedule II controlled substance, Dextrorphan is specifically excluded from Controlled

Substance scheduling by the US DEA.

However, as a chemical entity, it presents significant acute toxicity and flammability hazards,

particularly when supplied in methanolic solution. This guide mandates a Chemical Waste

disposal pathway, strictly prohibiting disposal via municipal waste or sanitary sewer systems.

Hazard Identification & Technical Specifications
Before initiating disposal, the operator must acknowledge the dual-nature hazard: the

pharmacological potency of the morphinan scaffold and the physicochemical risks of the

solvent carrier (Methanol).
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Parameter Specification

Compound Name Dextrorphan-d3 (typically in Methanol)

CAS Number 524713-57-3 (labeled); 125-73-5 (unlabeled)

DEA Status
Exempt/Non-Controlled (Cited: 21 CFR

1308.12(b)(1))

RCRA Waste Code
D001 (Ignitable), F003 (Spent Solvent -

Methanol)

Primary Hazard Flammable Liquid, Acute Toxicity (Oral/Dermal)

GHS Classification Table
The following hazards dictate the Personal Protective Equipment (PPE) and containment

strategy.

Hazard Class Category Signal Word H-Code Description

Flammable

Liquid
2 DANGER H225

Highly flammable

liquid and vapor.

Acute Toxicity 3 DANGER H301
Toxic if

swallowed.

STOT-SE 1 DANGER H370

Causes damage

to organs (Eyes,

CNS).
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Scientist's Note: The "d3" deuteration does not alter the chemical toxicity profile compared to

the unlabeled standard, but it does require strict inventory reconciliation to prevent "ghost

peaks" in future mass spectrometry baselines caused by mishandled waste containers in the

lab.

Regulatory Validation (The "Why")
Trust in this protocol relies on understanding the legal distinction between stereoisomers.

The Enantiomer Trap: Dextrorphan is the dextrorotatory enantiomer of the morphinan

structure. Its levorotatory counterpart, Levorphanol, is a Schedule II opioid.[1]

The Exemption: Under 21 CFR 1308.12(b)(1), the DEA explicitly lists "Opium and opiate...

excluding... dextrorphan" from Schedule II [1].[1]

Operational Implication: You do not need to utilize a reverse distributor (DEA Form 41) for

Dextrorphan-d3. It is managed purely as Hazardous Chemical Waste.

Disposal Workflow Visualization
The following decision tree illustrates the "Cradle-to-Grave" workflow for Dextrorphan-d3
ampules and working solutions.
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Figure 1: Decision logic for segregating Dextrorphan-d3 waste streams based on solvent

composition and container status.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal & Inventory
Objective: Ensure data integrity and financial accountability.

Inventory Reconciliation: Mark the specific vial/ampule as "DISPOSED" in your LIMS or

chemical inventory system.

Reasoning: Dextrorphan-d3 is a high-value internal standard. Failure to log disposal

leads to "phantom inventory," causing future experiment delays when researchers believe

stock exists but cannot be found.
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Label Defacement: If the container is intact, use a permanent marker to cross out the

chemical name and barcode.

Reasoning: Prevents accidental use of expired/degraded standards which would

compromise Mass Spec calibration curves.

Phase 2: Waste Segregation (The "How")
Scenario A: Liquid Waste (Expired Stock/Dilutions)

Select Stream: Identify the solvent. Dextrorphan-d3 is usually supplied in Methanol.

Combine: Pour into the Non-Halogenated Organic Solvent waste carboy.

Critical Check: Do not mix with Nitric Acid or strong oxidizers. Methanol + Oxidizers can

create unstable, explosive mixtures.

Log: Record the volume and constituent ("Methanol, trace Dextrorphan") on the waste tag.

Scenario B: Empty Ampules & Vials

Residual Assessment: If the ampule contains <3% of its volume, it is considered "RCRA

Empty."

Disposal: Place the entire ampule (cap and body) into the Chemically Contaminated Sharps

container (usually a rigid yellow or red bin).

Safety Rule: Do NOT attempt to recap open ampules. This is a primary cause of

lacerations in the lab.

Phase 3: Final Handoff
Seal & Tag: Ensure the waste container is capped (not just covered) and the hazardous

waste label is fully completed with the start date.

Contact EHS: Schedule pickup according to your facility's 90-day or 180-day accumulation

limit.
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Emergency Procedures
Spills (Methanol Solution)
Since Dextrorphan-d3 is often in methanol, the flammability of the solvent is the immediate

threat.

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Nitrile gloves are sufficient for incidental splash; use butyl rubber for major spills.

Containment: Use a solvent spill kit (absorbent pads/vermiculite).

Deactivation: No specific chemical deactivation is required for Dextrorphan; physical removal

via absorption is standard.

Exposure
Skin Contact: Wash with soap and water for 15 minutes. Methanol absorbs transdermally;

monitor for systemic toxicity.

Ingestion: Seek medical attention immediately. Do not induce vomiting due to aspiration risk

of the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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